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Compound of Interest

Compound Name: GW 9662-d5

Cat. No.: B1164646

Get Quote

Executive Summary & Scientific Context
GW 9662-d5 (CAS: 2117730-84-2) is the deuterated isotopolog of GW 9662, a potent,

selective, and irreversible antagonist of the Peroxisome Proliferator-Activated Receptor gamma

(PPARγ).

While primarily used as an internal standard for mass spectrometry (LC-MS/MS) quantification,

its biological activity mirrors that of the parent compound. Because GW 9662 covalently

modifies the PPARγ ligand-binding domain (specifically at Cys285), accidental exposure can

lead to long-lasting biological perturbation. Furthermore, as a high-value stable isotope,

handling protocols must simultaneously ensure operator safety and prevent isotopic scrambling

or moisture-induced degradation.

Core Safety Directive: Treat GW 9662-d5 as a potent bioactive agent capable of irreversible

receptor blockade. Do not let the small quantities typical of internal standards induce a false

sense of security.
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The following hazard profile is derived from the parent compound (GW 9662) and standard

pharmacological precautionary principles for covalent inhibitors.

Hazard Class Risk Description Signal Word

Acute Toxicity

Toxic if swallowed (H301).[1]

Potent biological modulator.[2]

[3]

DANGER

Skin/Eye Irritation

Causes skin irritation (H315)

and serious eye irritation

(H319).[1]

WARNING

Target Organ Toxicity

May cause respiratory irritation

(H335).[1] Irreversible binding

mechanism implies prolonged

effects.

WARNING

Reproductive Toxicity

PPAR modulators can

influence reproductive

physiology; treat as a potential

reproductive toxin.

CAUTION

Personal Protective Equipment (PPE) Matrix
Selection of PPE must account for both the solid state (powder) and the solution state (typically

dissolved in DMSO or Ethanol).

Glove Selection Protocol
Note: GW 9662-d5 is frequently dissolved in Dimethyl Sulfoxide (DMSO), which is a carrier

solvent that can transport dissolved toxins through the skin.
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Handling Phase Glove Material Thickness Protocol

Solid Weighing Nitrile ≥ 5 mil

Single pair sufficient if

handling closed

containers.

Solution Prep (DMSO) Nitrile (Double)
Inner: 4 milOuter: 5-8

mil

Immediate Change

Rule: If splashed,

DMSO permeates

nitrile in <5 mins.

Remove outer glove

immediately.

Spill Cleanup Butyl Rubber ≥ 15 mil

Required for large

solvent spills. For mg-

scale spills, double

nitrile is acceptable

with immediate

disposal.

Respiratory & Body Protection[4]
Primary Barrier: All handling of open vials must occur inside a certified chemical fume hood

or a biological safety cabinet (Class II, Type B2) exhausted to the outside.

Secondary Barrier: Lab coat (buttoned to neck), long pants, and closed-toe chemically

resistant shoes.

Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant) are mandatory. Safety

glasses with side shields are insufficient due to the risk of fine powder dispersion.

Operational Workflow: From Storage to Solution
This workflow ensures the integrity of the deuterated standard while maximizing safety.

Step 1: Reception & Storage
Temperature: Store at -20°C.
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Environment: Keep container tightly sealed in a desiccator. Deuterated compounds can

undergo H-D exchange if exposed to atmospheric moisture for prolonged periods.

Labeling: Mark the vial clearly as "P-Listed" or "High Potency" to prevent confusion with non-

toxic buffers.

Step 2: Weighing & Solubilization
Static Control: Use an anti-static gun or polonium strip before opening the vial. GW 9662

powder is often electrostatic; "flying powder" is a major inhalation risk.

Solvent Choice: Soluble in DMSO (~50 mg/mL) and Ethanol (~20 mg/mL).

Dissolution: Add solvent gently down the side of the vial to minimize aerosolization. Vortex

with the cap tightly sealed.

Step 3: Waste Disposal
Solids: Dispose of contaminated wipes and vials as Hazardous Chemical Waste (Incineration

recommended).

Liquids: Collect in a dedicated "Halogenated Organic Solvent" waste stream (due to the

Chlorine atom on the GW 9662 scaffold).

Visualizing the Safety Lifecycle
The following diagram illustrates the critical control points (CCPs) for handling GW 9662-d5.
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Caption: Operational lifecycle of GW 9662-d5. Yellow and Blue nodes indicate high-risk steps

requiring specific engineering controls.

Emergency Procedures
Accidental Exposure

Skin Contact: Immediately wash with soap and water for 15 minutes.[4] If dissolved in

DMSO, do not scrub vigorously (increases absorption). Seek medical attention.

Eye Contact: Flush with water for 15 minutes, lifting eyelids.[4]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.

Spill Management (Milligram Scale)
Evacuate the immediate area if dust is airborne.

Don PPE: Double nitrile gloves, goggles, lab coat.

Contain: Cover liquid spills with an absorbent pad. For powder spills, cover with a wet paper

towel (to prevent dust) before wiping.

Clean: Clean the surface with a mild detergent followed by ethanol.

Dispose: Place all cleanup materials in a sealed hazardous waste bag.

References
PubChem.Compound Summary for CID 644213 (GW 9662).[5][6] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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